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Compound of Interest

Compound Name: MRV03-068

Cat. No.: B14752382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the installation, torque specifications,

and chemical compatibility of the MRV-03 series modular relief valve. Adherence to these

protocols is crucial for ensuring optimal performance and longevity of the valve in sensitive

research and development applications.

Valve Specifications
The MRV-03 is a modular hydraulic relief valve conforming to the ISO 4401-03 (NFPA D03)

standard. It is designed to be "sandwiched" between a directional control valve and its

mounting surface, providing a compact and efficient method for pressure control within a

hydraulic circuit.[1][2]

Quantitative Data Summary
Specification Value Source(s)

Mounting Standard
ISO 4401-03, CETOP 3, NFPA

D03
[1][3][4]

Typical Body Material Cast Iron [5][6]

Standard Seal Material Nitrile (Buna-N) [7][8]

Mounting Bolt Torque 4.5 - 13 Nm (40 - 115 lb-in) [1][4][9]
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Installation Protocol
Proper installation is critical to prevent leakage and ensure the correct functionality of the MRV-

03 valve. The following protocol outlines the standard procedure for installing the valve in a

hydraulic system.

Pre-Installation Checks
Inspect Sealing Surfaces: Ensure the mounting surfaces of the subplate/manifold and the

directional control valve are clean, flat, and free from scratches or any other defects. The

mounting surface should be flat to within 0.013 mm (0.0005 inches).[1]

Verify Seals: Check that the O-rings are correctly seated in their grooves on the valve ports

and are free from any damage.

Confirm Valve Model: Verify that the MRV-03 model (e.g., -P for P port relief, -W for A and B

port relief) is correct for the intended application.

Installation Steps
Position the Valve: Carefully place the MRV-03 valve onto the mounting surface, ensuring

the port locations align correctly.

Mount the Directional Control Valve: Place the directional control valve on top of the MRV-03

valve.

Insert Mounting Bolts: Insert the appropriate length mounting bolts through the directional

control valve and the MRV-03 valve into the threaded holes of the mounting surface. It is

recommended to use bolts of SAE Grade 8 or better.[9]

Tighten Bolts: Tighten the mounting bolts in a crisscross pattern to the specified torque. This

ensures even pressure distribution and a proper seal. Refer to the torque specifications table

below for appropriate values.

Installation Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for MRV-03 Modular
Relief Valve]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14752382#mrv-03-valve-installation-and-torque-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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